Cas no 1028332-16-2 (NA)

NA structure
NA structure
Product Name:NA
CAS No:1028332-16-2
MF:C14H20BClO4
MW:298.570203781128
CID:4559455
Update Time:2022-09-22

NA Chemical and Physical Properties

Names and Identifiers

    • NA
    • Inchi: 1S/C14H20BClO4/c1-13(2)14(3,4)20-15(19-13)12-10(16)7-9(17-5)8-11(12)18-6/h7-8H,1-6H3
    • InChI Key: NEYCGAWYGFTXHI-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1C1=C(OC)C=C(OC)C=C1Cl

Computed Properties

  • Exact Mass: 298.114317g/mol
  • Monoisotopic Mass: 298.114317g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 298.57g/mol
  • Topological Polar Surface Area: 36.9Ų
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